Cas no 88029-04-3 (Zinc, dimethyl(quinoline)-)

Zinc, dimethyl(quinoline)- structure
Zinc, dimethyl(quinoline)- structure
Product Name:Zinc, dimethyl(quinoline)-
CAS No:88029-04-3
MF:C11H11NZn
MW:222.620739221573
CID:647936
PubChem ID:71411352
Update Time:2025-04-19

Zinc, dimethyl(quinoline)- Chemical and Physical Properties

Names and Identifiers

    • Zinc, dimethyl(quinoline)-
    • 2,3-dimethylquinoline,zinc
    • DTXSID80830968
    • 2,3-Dimethylquinoline--zinc (1/1)
    • 88029-04-3
    • Inchi: 1S/C11H11N.Zn/c1-8-7-10-5-3-4-6-11(10)12-9(8)2;/h3-7H,1-2H3;
    • InChI Key: WACKOYNZGYRGAD-UHFFFAOYSA-N
    • SMILES: [Zn].N1C(C)=C(C)C=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 221.018291g/mol
  • Monoisotopic Mass: 221.018291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 155
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9Ų

Zinc, dimethyl(quinoline)- Related Literature

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